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Compound of Interest

Compound Name: 2,4-Dihydroxypyridine

Cat. No.: B017372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,4-dihydroxypyridine (CAS

Number: 626-03-9), a heterocyclic organic compound of significant interest in medicinal

chemistry and various industrial applications. This document details its chemical and physical

properties, spectroscopic data, synthesis protocols, and biological activities, with a particular

focus on its role as an inhibitor of dihydrouracil dehydrogenase. All quantitative data is

presented in structured tables for ease of reference, and key processes are visualized using

Graphviz diagrams.

Chemical and Physical Properties
2,4-Dihydroxypyridine, also known by synonyms such as 3-Deazauracil and 4-Hydroxy-2-

pyridone, is a pyridine derivative.[1] It exists as a white to light yellow or cream-colored

crystalline powder.[2][3] The compound is soluble in dimethyl sulfoxide (DMSO) and methanol,

with limited solubility in water.[3][4]

Table 1: Physical and Chemical Properties of 2,4-Dihydroxypyridine
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Property Value Reference(s)

CAS Number 626-03-9 [1][5]

Molecular Formula C₅H₅NO₂ [3]

Molecular Weight 111.10 g/mol [3]

Melting Point 272-276 °C [3]

Boiling Point (estimate) 208.19 °C [3]

Water Solubility 6.211 g/L (at 20 °C) [3]

pKa values (at 20 °C)
pK₁: 1.37 (+1), pK₂: 6.45 (0),

pK₃: 13 (+1)
[3]

Appearance
White to cream crystals or

powder
[2]

Spectroscopic Data
The structural elucidation of 2,4-dihydroxypyridine is supported by various spectroscopic

techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and

Mass Spectrometry (MS).

Table 2: Spectroscopic Data for 2,4-Dihydroxypyridine
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Technique Solvent/Method Key Peaks/Shifts Reference(s)

¹H NMR 400 MHz in DMSO-d₆

δ (ppm): 10.897 (s,

1H, OH), 7.228 (d,

1H), 5.856 (d, 1H),

5.582 (s, 1H)

[1]

¹³C NMR DMSO-d₆
Signals for C2, C3,

C4, C5, C6
[2]

IR KBr disc

Key vibrations for

C=O, C=C, O-H, N-H

bonds

Mass Spectrometry 70 eV

Molecular Ion (M⁺):

m/z 111 (100.0%),

112 (5.9%)

[1]

Synthesis of 2,4-Dihydroxypyridine
A common method for the synthesis of 2,4-dihydroxypyridine involves the decarboxylation of

a 4,6-dihydroxynicotinic acid derivative.[4]

Experimental Protocol: Synthesis from (Alkyl or Aralkyl)
4,6-Dihydroxy Nicotinate
This protocol is based on the process described in patent literature.[4][6]

Materials:

(Alkyl or Aralkyl) 4,6-dihydroxy nicotinate

Phosphoric acid (H₃PO₄)

Water (H₂O)

Isopropyl alcohol

Procedure:
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A mixture of (alkyl or aralkyl) 4,6-dihydroxy nicotinate and phosphoric acid is prepared.

The mixture is heated to a temperature of approximately 210 °C (±5 °C). This heating

process serves to remove water from the reaction mixture, achieving a phosphoric acid to

water ratio of at least 27:1 by weight.[4]

The reaction is maintained at this temperature to facilitate the decarboxylation and

conversion to 2,4-dihydroxypyridine.

Upon completion of the reaction, the mixture is cooled.

The crude product is filtered, for instance, through a sintered glass funnel.

The collected solid is washed with a suitable solvent, such as isopropyl alcohol, to remove

impurities.[4]

The purified 2,4-dihydroxypyridine is then dried under a vacuum at an elevated

temperature (e.g., 50°C) to yield the final product.[4]
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Synthesis of 2,4-Dihydroxypyridine
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A simplified workflow for the synthesis of 2,4-dihydroxypyridine.

Biological Activity and Signaling Pathways
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2,4-Dihydroxypyridine is recognized as a potent inhibitor of dihydrouracil dehydrogenase

(DPD), the initial and rate-limiting enzyme in the catabolism of pyrimidines such as uracil and

thymine.[7][8] DPD is clinically significant as it is responsible for the breakdown of

fluoropyrimidine chemotherapeutic agents like 5-fluorouracil (5-FU).[8] By inhibiting DPD,

compounds like 2,4-dihydroxypyridine can modulate the pharmacokinetic profile of these

drugs, potentially enhancing their therapeutic efficacy and reducing side effects.[8]

The mechanism of DPD involves the reduction of the 5,6-double bond of uracil and thymine. As

an analog of these natural substrates, 2,4-dihydroxypyridine can bind to the active site of

DPD, thereby preventing the enzyme from metabolizing its intended targets.

Inhibition of Pyrimidine Catabolism
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The inhibitory effect of 2,4-dihydroxypyridine on DPD.

Safety and Handling
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2,4-Dihydroxypyridine is classified as a hazardous substance. It is known to cause skin and

eye irritation and may cause respiratory irritation.[9]

Table 3: GHS Hazard Information for 2,4-Dihydroxypyridine

Hazard Class Hazard Statement
Precautionary

Statements
Reference(s)

Skin Irritation
H315: Causes skin

irritation

P264, P280,

P302+P352,

P332+P313, P362

[9]

Eye Irritation
H319: Causes serious

eye irritation

P280,

P305+P351+P338,

P337+P313

[9]

Specific Target Organ

Toxicity (Single

Exposure)

H335: May cause

respiratory irritation

P261, P271,

P304+P340, P312,

P403+P233, P405,

P501

[9]

Handling Recommendations:

Handle in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a dust mask.[9]

Avoid breathing dust.

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, and well-ventilated place in a tightly sealed container.[3]

Keep away from strong oxidizing agents.
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Applications
Due to its chemical properties and biological activity, 2,4-dihydroxypyridine finds applications

in several fields:

Pharmaceutical Research: As an intermediate in the synthesis of various pharmaceutical

compounds and as a tool to study pyrimidine metabolism.[3][10]

Agrochemicals: Used as a building block in the development of new pesticides.[3]

Material Science: It has been investigated as a growth-directing agent in the synthesis of

nanoparticles.[3]

Conclusion
2,4-Dihydroxypyridine is a versatile chemical compound with well-defined physical and

chemical properties. Its primary biological significance lies in its ability to potently inhibit

dihydrouracil dehydrogenase, making it a valuable tool in cancer research and drug

development, particularly in the context of fluoropyrimidine-based chemotherapies. Proper

safety precautions are essential when handling this compound due to its irritant properties.

Further research into its applications and biological interactions will continue to be an area of

active investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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